1-(2,4-dimethoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine

• IUPAC Name: 1-[(2,4-dimethoxyphenyl)methyl]-4-[(3,4,5-trimethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C23H32N2O5/c1-26-19-7-6-18(20(14-19)27-2)16-25-10-8-24(9-11-25)15-17-12-21(28-3)23(30-5)22(13-17)29-4/h6-7,12-14H,8-11,15-16H2,1-5H3
• InChI Key: GWZJWFSSVWFMPP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CN2CCN(CC2)CC3=CC(=C(C(=C3)OC)OC)OC)OC
• Molecular Formula: C23H32N2O5
• Molecular Weight: 416.5 g/mol

Description

1-(2,4-dimethoxybenzyl)-4-(3,4,5-trimethoxybenzyl)piperazine is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is also known as TFMPP, and it belongs to the family of piperazine derivatives.

Mechanism of Action

TFMPP acts as a partial agonist at the serotonin receptors, specifically the 5-HT2A and 5-HT2C receptors. It also acts as an agonist at the 5-HT1A receptor. These interactions lead to the modulation of the serotonin signaling pathways, which can have significant effects on mood, appetite, and sleep.
Biochemical and Physiological Effects:
TFMPP has been shown to have various biochemical and physiological effects. It has been found to increase the release of dopamine and norepinephrine in the brain, which can lead to increased arousal and attention. It has also been found to decrease the levels of cortisol, a stress hormone, in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using TFMPP in lab experiments is that it has a well-established synthesis method and is readily available. However, one of the limitations is that its effects can vary depending on the dosage and the route of administration. Therefore, it is essential to use precise dosages and administration methods to obtain accurate results.

Future Directions

There are several future directions for the research on TFMPP. One of the areas of interest is its potential use in the treatment of mood disorders. Further research is needed to determine the optimal dosage and administration methods for its therapeutic use. Additionally, TFMPP's interactions with other neurotransmitter systems, such as the GABA and glutamate systems, need to be further explored to understand its full potential in neuroscience research.
In conclusion, TFMPP is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It has been studied for its interactions with the serotonin receptors in the brain and its effects on mood, appetite, and sleep. Further research is needed to determine its optimal use in various fields of science, including neuroscience and pharmacology.

Scientific Research Applications

TFMPP has been studied for its potential therapeutic applications in various fields of science. One of the significant areas of research is its use in neuroscience. TFMPP has been found to interact with the serotonin receptors in the brain, which are responsible for regulating mood, appetite, and sleep. Therefore, TFMPP has been studied as a potential treatment for depression, anxiety, and sleep disorders.